Cas no 2877638-99-6 (N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide
• CAS No: 2877638-99-6
• MF: C₁₆H₂₀F₂N₂O
• MW: 294.339611053467
• CID: 5329204
• PubChem ID: 165435053
• Update Time: 2025-10-31

N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide
• AKOS040867520
• 2877638-99-6
• F6753-3196
• N-Cyclopropyl-1-[(3,5-difluorophenyl)methyl]-3-piperidinecarboxamide

• Inchi： 1S/C16H20F2N2O/c17-13-6-11(7-14(18)8-13)9-20-5-1-2-12(10-20)16(21)19-15-3-4-15/h6-8,12,15H,1-5,9-10H2,(H,19,21)
• InChI Key： ISOPKZIXFFNUFJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC(F)=C2)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 294.15436959g/mol
• Monoisotopic Mass: 294.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.6±45.0 °C(Predicted)
• pka: 15.68±0.20(Predicted)

Additional information on N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide

Comprehensive Analysis of N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2877638-99-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2877638-99-6) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine-carboxamide scaffold and cyclopropyl and difluorophenyl substituents, is being explored for its potential applications in various therapeutic areas. Researchers and pharmaceutical developers are increasingly focusing on its structural features, which may contribute to its bioactivity and selectivity.

The compound's chemical structure combines a piperidine ring with a carboxamide functional group, further modified by a cyclopropyl moiety and a 3,5-difluorophenylmethyl side chain. This combination is designed to enhance its binding affinity and metabolic stability, making it a promising candidate for further investigation. The presence of fluorine atoms in the aromatic ring is particularly noteworthy, as fluorination is a common strategy in drug design to improve pharmacokinetic properties.

Recent trends in drug development highlight the growing demand for small-molecule inhibitors and modulators of protein-protein interactions. N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide aligns with these trends, as its structure suggests potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) or kinases. These targets are often implicated in diseases like cancer, neurological disorders, and inflammatory conditions, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the preparation of N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide involves multi-step organic transformations, including amide bond formation and N-alkylation reactions. The cyclopropyl group, known for its ring strain and conformational rigidity, is introduced to fine-tune the molecule's three-dimensional shape, potentially influencing its target engagement. Such synthetic strategies are frequently discussed in forums and publications focused on medicinal chemistry optimization.

In the context of drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties, this compound exhibits several desirable features. The carboxamide moiety enhances solubility, while the difluorophenyl group may contribute to membrane permeability. These attributes are critical for oral bioavailability, a key consideration in modern drug development. Discussions around improving ADME profiles and reducing off-target effects are highly prevalent in pharmaceutical research communities.

The exploration of N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide also intersects with the rising interest in fragment-based drug design and scaffold hopping. Its core structure could serve as a versatile template for generating analogs with tailored biological activities. This approach resonates with the current emphasis on diversity-oriented synthesis and structure-activity relationship (SAR) studies, topics that frequently appear in scientific literature and conference presentations.

As the scientific community continues to investigate N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide, its potential applications in central nervous system (CNS) disorders and metabolic diseases are particularly intriguing. The compound's ability to cross the blood-brain barrier (BBB)—a property often associated with piperidine derivatives—could make it valuable for addressing unmet medical needs in neurology and psychiatry. These areas are of high public interest, as evidenced by frequent searches related to neurodegenerative diseases and mental health treatments.

In conclusion, N-cyclopropyl-1-[(3,5-difluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2877638-99-6) represents a compelling case study in contemporary drug discovery. Its structural complexity, combined with its potential therapeutic relevance, positions it as a subject of ongoing research. As the pharmaceutical industry increasingly prioritizes precision medicine and targeted therapies, compounds like this will likely remain at the forefront of scientific inquiry and innovation.